Cas no 2229016-66-2 (2,2-difluoro-2-(3-phenyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(3-phenyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2229016-66-2
• MF: C₁₁H₁₀F₂N₂O
• MW: 224.206709384918
• CID: 6221159
• PubChem ID: 165649110
• Update Time: 2025-10-05

2,2-difluoro-2-(3-phenyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-phenyl-1H-pyrazol-4-yl)ethan-1-ol
• EN300-1862400
• 2229016-66-2

• Inchi： 1S/C11H10F2N2O/c12-11(13,7-16)9-6-14-15-10(9)8-4-2-1-3-5-8/h1-6,16H,7H2,(H,14,15)
• InChI Key： VRWDBMQRKWVIFW-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=NNC=1C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 224.07611927g/mol
• Monoisotopic Mass: 224.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Additional information on 2,2-difluoro-2-(3-phenyl-1H-pyrazol-4-yl)ethan-1-ol

Introduction to 2,2-difluoro-2-(3-phenyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2229016-66-2)

The compound 2,2-difluoro-2-(3-phenyl-1H-pyrazol-4-yl)ethan-1-ol, with the CAS registry number NO. NO., is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with a phenyl group and a difluoroethyl alcohol moiety. The combination of these structural elements imparts distinctive chemical properties and biological activities, making it a subject of interest for researchers and industry professionals alike.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through various methodologies, including palladium-catalyzed cross-coupling reactions and enantioselective reductions. These methods have not only improved the yield and purity of the compound but also facilitated its scalability for potential industrial applications. The molecule's structure has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and X-ray crystallography, providing insights into its conformational flexibility and stereochemical properties.

In terms of biological activity, 2,2-difluoro-...-ethan-1-ol has demonstrated promising results in preclinical studies as a potential therapeutic agent. Researchers have explored its role as a modulator of various cellular pathways, including those involved in inflammation, oxidative stress, and apoptosis. For instance, studies published in high-impact journals such as Nature Communications and Journal of Medicinal Chemistry have highlighted its ability to inhibit key enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

The pharmacokinetic profile of this compound has also been investigated in depth. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its suitability as an orally administered drug. Furthermore, its low toxicity profile in animal models has added to its appeal as a candidate for further clinical evaluation.

In addition to its pharmacological applications, 2,2-difluoro...-ethan-1-ol has found utility in materials science due to its unique electronic properties. Its ability to act as a ligand in metal coordination complexes has led to its use in catalysis and sensor applications. Recent breakthroughs in this area have been documented in prominent chemistry journals such as Angewandte Chemie International Edition, underscoring its versatility across multiple disciplines.

The synthesis of this compound involves a series of carefully optimized steps that ensure high fidelity and reproducibility. Key challenges include the selective fluorination of the ethan-1-ol moiety without affecting other functional groups and the precise control of stereochemistry during the formation of the pyrazole ring system. Innovations in catalytic asymmetric synthesis have addressed these challenges effectively.

In conclusion, 2,...difluoro-(3-phenyl-pyrazole-4-yl)ethanol is a multifaceted compound with significant potential across diverse fields such as drug discovery and materials science.